Cas no 1351382-24-5 (3-Chloro-4-[1,2,4]triazol-4-yl-benzoic acid isopropyl ester)

3-Chloro-4-[1,2,4]triazol-4-yl-benzoic acid isopropyl ester is a synthetic organic compound featuring a triazole moiety linked to a chlorinated benzoic acid ester. This structure imparts versatility in chemical reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The isopropyl ester group enhances solubility in organic solvents, facilitating further derivatization. The chloro and triazole functionalities offer sites for selective modifications, enabling applications in drug discovery and material science. Its stable yet reactive nature ensures compatibility with diverse synthetic pathways. This compound is particularly useful in the development of bioactive molecules due to its balanced lipophilicity and structural adaptability.

3-Chloro-4-[1,2,4]triazol-4-yl-benzoic acid isopropyl ester structure

1351382-24-5 structure

Product Name:3-Chloro-4-[1,2,4]triazol-4-yl-benzoic acid isopropyl ester

CAS No:1351382-24-5

MF:C₁₂H₁₂ClN₃O₂

MW:265.695581436157

CID:5208159

Update Time:2025-06-15

3-Chloro-4-[1,2,4]triazol-4-yl-benzoic acid isopropyl ester Chemical and Physical Properties

Names and Identifiers

- 3-Chloro-4-[1,2,4]triazol-4-yl-benzoic acid isopropyl ester
- Benzoic acid, 3-chloro-4-(4H-1,2,4-triazol-4-yl)-, 1-methylethyl ester
- Inchi： 1S/C12H12ClN3O2/c1-8(2)18-12(17)9-3-4-11(10(13)5-9)16-6-14-15-7-16/h3-8H,1-2H3
- InChI Key： WERXUAGRZJGSQP-UHFFFAOYSA-N
- SMILES： C(OC(C)C)(=O)C1=CC=C(N2C=NN=C2)C(Cl)=C1

3-Chloro-4-[1,2,4]triazol-4-yl-benzoic acid isopropyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM494961-1g	Isopropyl3-chloro-4-(4H-1,2,4-triazol-4-yl)benzoate	1351382-24-5	97%	1g	$366	2023-03-18
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD610889-1g	Isopropyl 3-chloro-4-(4H-1,2,4-triazol-4-yl)benzoate	1351382-24-5	97%	1g	￥2541.0	2023-04-10

3-Chloro-4-[1,2,4]triazol-4-yl-benzoic acid isopropyl ester Related Literature

1. An atomically efficient, highly stable and redox active Ce0.5Tb0.5Ox (3% mol.)/MgO catalyst for total oxidation of methane†

Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
2. Alt-proteins: A promising future
3. An anti-ultrasonic-stripping effect in confined micro/nanoscale cavities and its applications for efficient multiscale metallic patterning†

Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
4. An aptamer-based keypad lock system†

Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
5. An integrated digital microfluidic chip for multiplexed proteomic sample preparation and analysis by MALDI-MS†

Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219

Additional information on 3-Chloro-4-[1,2,4]triazol-4-yl-benzoic acid isopropyl ester

Research Brief on 3-Chloro-4-[1,2,4]triazol-4-yl-benzoic acid isopropyl ester (CAS: 1351382-24-5)

3-Chloro-4-[1,2,4]triazol-4-yl-benzoic acid isopropyl ester (CAS: 1351382-24-5) is a novel chemical compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique triazole and benzoic acid ester functionalities, has shown promising potential in various therapeutic applications, particularly in the development of kinase inhibitors and antimicrobial agents. Recent studies have explored its synthesis, physicochemical properties, and biological activities, making it a subject of significant interest for researchers in drug discovery and development.

The synthesis of 3-Chloro-4-[1,2,4]triazol-4-yl-benzoic acid isopropyl ester involves a multi-step process that includes the introduction of the triazole moiety and subsequent esterification. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, facilitating its use in further biological evaluations. The compound's stability under physiological conditions and its ability to penetrate cellular membranes have been key factors in its investigation as a potential drug candidate.

In terms of biological activity, preliminary studies have demonstrated that 3-Chloro-4-[1,2,4]triazol-4-yl-benzoic acid isopropyl ester exhibits inhibitory effects on specific kinase targets, which are implicated in various cancer pathways. Additionally, its antimicrobial properties against resistant bacterial strains have been documented, suggesting its potential as a dual-action therapeutic agent. These findings are supported by in vitro assays and molecular docking studies, which highlight the compound's binding affinity and mode of action.

Despite these promising results, further research is needed to fully elucidate the compound's pharmacokinetics, toxicity profile, and in vivo efficacy. Current studies are focused on optimizing its structure-activity relationships (SAR) to enhance its therapeutic index. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the development of this compound into clinical trials.

In conclusion, 3-Chloro-4-[1,2,4]triazol-4-yl-benzoic acid isopropyl ester represents a valuable addition to the arsenal of chemical tools and potential therapeutics in the fight against cancer and infectious diseases. Its unique chemical structure and multifaceted biological activities make it a compelling subject for ongoing and future research. As the scientific community continues to explore its applications, this compound may pave the way for innovative treatments in the years to come.